Cas no 942920-32-3 (4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole)

4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole structure
942920-32-3 structure
Product Name:4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole
CAS No:942920-32-3
MF:C11H10BrN3O2
MW:296.120001316071
CID:5688655
PubChem ID:68997726
Update Time:2023-10-11

4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL4310578
    • 4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole
    • Inchi: 1S/C11H10BrN3O2/c1-2-14-11(10(12)7-13-14)8-3-5-9(6-4-8)15(16)17/h3-7H,2H2,1H3
    • InChI Key: AAUTZJNVMUOJHJ-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(CC)C=1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 294.99564g/mol
  • Monoisotopic Mass: 294.99564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 63.6Ų

4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  0 °C
1.2 30 min, rt
Reference
Discovery of GSK1070916, a Potent and Selective Inhibitor of Aurora B/C Kinase
Adams, Nicholas D.; Adams, Jerry L.; Burgess, Joelle L.; Chaudhari, Amita M.; Copeland, Robert A.; et al, Journal of Medicinal Chemistry, 2010, 53(10), 3973-4001

4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole Raw materials

4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole Preparation Products

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